Cas no 29107-36-6 (Benzenepropanoic acid,2-methyl-a-(1-methylethyl)-)

• Product Name: Benzenepropanoic acid,2-methyl-a-(1-methylethyl)-
• CAS No: 29107-36-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 274013
• PubChem ID: 141456
• Update Time: 2025-04-19

Benzenepropanoic acid,2-methyl-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-methyl-a-(1-methylethyl)-
• methyl 2-benzyl-3-methylbutanoate
• 29107-36-6
• SCHEMBL4206099
• DTXSID00951700
• Hydrocinnamic acid, alpha-isopropyl-O-methyl-
• Hydrocinnamic acid, .alpha.-isopropyl-O-methyl-,

• Inchi： 1S/C13H18O2/c1-10(2)12(13(14)15-3)9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3
• InChI Key： JGHLITBBZZVLBT-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.986
• Boiling Point: 271.1°Cat760mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.492
• PSA: 26.3